Cas no 923727-97-3 (2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 923727-97-3
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• MDL: MFCD07810438
• CID: 5235598
• Update Time: 2025-06-15

2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-3-isoxazolyl)-
• 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• MDL： MFCD07810438
• Inchi： 1S/C14H14N2O5/c1-9-5-13(16-21-9)15-14(18)8-20-11-4-3-10(7-17)6-12(11)19-2/h3-7H,8H2,1-2H3,(H,15,16,18)
• InChI Key： ZWBULTZMHLAZKI-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)COC1=CC=C(C=O)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 923727-97-3)

2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a formylphenoxy moiety linked to a methyloxazole acetamide, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition.

The compound's CAS No. 923727-97-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular framework combines a methoxyphenoxy group with a 5-methyl-1,2-oxazol-3-yl acetamide, offering versatility in synthetic chemistry. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in precision medicine and targeted therapy. This aligns with growing interest in AI-driven drug design, where compounds like this are screened for optimized binding affinity.

From an industrial perspective, 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or amide bond formation techniques. Its purity and stability are crucial for reproducibility, making HPLC and NMR validation essential. Environmental considerations also drive innovation in its production, with greener solvents like 2-methyl-THF gaining traction—a trend reflected in searches for ustainable chemistry solutions.

The compound's 4-formyl-2-methoxyphenoxy segment contributes to its electrophilic reactivity, enabling conjugation with nucleophiles in bioconjugation applications. This property is leveraged in proteomics and chemical biology, addressing frequent queries about protein-labeling techniques. Meanwhile, the 5-methyloxazole ring enhances metabolic stability, a sought-after feature in orally bioavailable drugs—a key focus area in pharmacokinetic optimization discussions.

Analytical challenges associated with CAS 923727-97-3 include its detection in complex matrices, spurring advancements in LC-MS methodologies. Recent publications note its compatibility with CRISPR-Cas9 screening platforms, merging chemical and genetic research—an intersection dominating scientific forums. Furthermore, its potential in crop protection formulations responds to agricultural demands for eco-friendly pesticides, another high-traffic search theme.

In summary, 2-(4-formyl-2-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide represents a convergence point for cutting-edge research across drug development, analytical chemistry, and sustainable agriculture. Its structural ingenuity continues to inspire solutions for precision health and green chemistry challenges, cementing its relevance in contemporary scientific discourse.